Cas no 119-80-2 (2-[(2-carboxyphenyl)disulfanyl]benzoic acid)

• Product Name: 2-[(2-carboxyphenyl)disulfanyl]benzoic acid
• CAS No: 119-80-2
• MF: C₁₄H₁₀O₄S₂
• MW: 306.356801509857
• MDL: MFCD00002465
• CID: 35927
• PubChem ID: 8409
• Update Time: 2025-11-12

2-[(2-carboxyphenyl)disulfanyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2'-Dithiosalicylic acid
• DSTA
• 2,2-Dithiodibenzoic acid
• 2,2-Dithiosalicylic acid
• DTSA
• di(2-carboxyphenyl) disulphide
• 2,2'-Dithiodibenzoic Acid
• 2,2'-Disulfanediyldibenzoic acid
• 2,2'-Dithiobisbenzoic Acid
• 2,2-Dithiodibenzoicacid(Technical)
• DITHIOSALICYLIC ACID
• 2,2‘-Dithiosalicylic acid
• 2,2’-Dithiodibenzoic Acid
• 2,2’-Dithiosalicylic acid
• 2,2′-Dithiodibenzoic acid
• 2-[(2-carboxyphenyl)disulfanyl]benzoic acid
• 2-Carboxyphenyl disulfide (Bis(2-carboxyphenyl) disulfide
• 2-Hydroxybenzenethionothiolic acid
• o-Hydroxydithiobenzoic acid
• NSC 213
• NSC 5346
• NSC 405662
• NSC 633230
• AKOS AUF01570
• Dithioslicylicacid
• 2,2'-Dithiodibenzoic
• 2,2-DITHIOBENZOIC ACID
• 二硫代水杨酸
• DTSA)2,2′-Dithiodiben
• Benzoic acid, 2,2'-dithiobis-
• Bis(2-carboxyphenyl) disulfide
• Bis(o-carboxylphenyl) disulfide
• 2,2'-Dithiodi(benzoic acid)
• Bis(o-carboxyphenyl) disulfide
• 2,2'-Dithiobis(benzoic acid)
• Diphenyldisulfide-2,2'-dicarboxylic acid
• Benzoic acid, dithiobis-
• 2,2'-Dithiodi
• Dithiodibenzoic acid

• MDL： MFCD00002465
• Inchi： 1S/C14H10O4S2/c15-13(16)9-5-1-3-7-11(9)19-20-12-8-4-2-6-10(12)14(17)18/h1-8H,(H,15,16)(H,17,18)
• InChI Key： LBEMXJWGHIEXRA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(=O)O)SC1C=CC=CC=1C(=O)O
• BRN： 2221810

Computed Properties

• Exact Mass: 306.00200
• Monoisotopic Mass: 306.00205
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 125

Experimental Properties

• Color/Form: Brown or yellow powder
• Density: 1.4555 (rough estimate)
• Melting Point: 287-290 °C (lit.)
  288-293 °C
• Boiling Point: 300.5℃ at 760 mmHg
• Flash Point: 244℃
• Refractive Index: 1.4950 (estimate)
• Water Partition Coefficient: Insoluble
• PSA: 125.20000
• LogP: 3.88240
• Solubility: Not determined

2-[(2-carboxyphenyl)disulfanyl]benzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S24/25
• RTECS：DG9660000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R22; R45; R51/53; R68
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on 2-[(2-carboxyphenyl)disulfanyl]benzoic acid

Recent Advances in the Study of 2-[(2-carboxyphenyl)disulfanyl]benzoic acid (CAS: 119-80-2)

The compound 2-[(2-carboxyphenyl)disulfanyl]benzoic acid (CAS: 119-80-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 2-[(2-carboxyphenyl)disulfanyl]benzoic acid as a versatile scaffold for the design of novel bioactive molecules. Its disulfide bond and carboxyl groups make it an attractive candidate for targeting redox-sensitive pathways and modulating protein-protein interactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a potent inhibitor of thioredoxin reductase, an enzyme implicated in cancer cell proliferation and resistance to chemotherapy.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 2-[(2-carboxyphenyl)disulfanyl]benzoic acid. A recent publication in Organic & Biomolecular Chemistry described a novel, environmentally friendly synthetic route using catalytic amounts of copper(I) iodide, which improved the overall efficiency of the process. This development is particularly significant for scaling up production for preclinical studies.

The pharmacokinetic properties of 2-[(2-carboxyphenyl)disulfanyl]benzoic acid have also been investigated in depth. A 2024 study in Drug Metabolism and Disposition reported improved oral bioavailability through formulation with cyclodextrin derivatives, addressing previous challenges with poor solubility. This breakthrough opens new possibilities for its development as an oral therapeutic agent.

Emerging research suggests potential applications beyond oncology. Preliminary data presented at the 2023 American Chemical Society meeting indicated neuroprotective effects in models of Parkinson's disease, possibly through modulation of mitochondrial function. However, these findings require further validation in independent studies.

In conclusion, 2-[(2-carboxyphenyl)disulfanyl]benzoic acid represents a promising chemical entity with diverse therapeutic potential. Ongoing research is focused on structure-activity relationship studies to optimize its pharmacological profile and expand its therapeutic indications. The compound's unique chemical properties continue to make it a valuable subject of investigation in chemical biology and drug discovery.